Cas no 2227726-68-1 ((1S)-2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol)

• Product Name: (1S)-2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• CAS No: 2227726-68-1
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6269090
• PubChem ID: 96128549
• Update Time: 2025-07-15

(1S)-2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• EN300-1797455
• (1S)-2-amino-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol
• 2227726-68-1

• Inchi： 1S/C8H15N3O/c1-6(2)11-7(3-4-10-11)8(12)5-9/h3-4,6,8,12H,5,9H2,1-2H3/t8-/m0/s1
• InChI Key： HDWWIYNKNAQERT-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol

Introduction to (1S)-2-amino-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol (CAS No. 2227726-68-1)

(1S)-2-amino-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol (CAS No. 2227726-68-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of amino alcohols and features a unique structural arrangement that includes a pyrazole ring and an isopropyl group, making it a promising candidate for various biological activities.

The chemical structure of (1S)-2-amino-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol is characterized by its chiral center, which imparts specific stereochemical properties. The presence of the amino and hydroxyl functional groups, along with the pyrazole ring, provides multiple sites for interaction with biological targets, enhancing its potential as a drug candidate. Recent studies have highlighted the importance of such compounds in the development of novel therapeutics for various diseases, including neurological disorders and cancer.

In terms of synthesis, (1S)-2-amino-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of an appropriate aldehyde or ketone with an amino alcohol, followed by cyclization to form the pyrazole ring. The chirality of the compound can be controlled through the use of chiral catalysts or starting materials, ensuring the formation of the desired enantiomer. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of (1S)-2-amino-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol has been extensively studied in recent years. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has shown promising activity as an inhibitor of protein kinases, which are key regulators of cellular processes such as cell growth and division. Inhibition of these kinases can lead to therapeutic benefits in conditions such as cancer and inflammatory diseases.

Furthermore, (1S)-2-amino-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol has demonstrated neuroprotective properties in preclinical studies. It has been shown to reduce oxidative stress and inflammation in neuronal cells, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound could be a valuable lead for developing new treatments for these debilitating conditions.

In addition to its therapeutic potential, (1S)-2-amino-1-(propan-2-yl)-1H-pyrazol-5-yethan-l-o-l has also been investigated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing side effects. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier further enhance its suitability as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-2-amino-l-(propan-l-y-l)-lH-pyrazo-l-S-yethan-l-o-l in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The future outlook for (lS)-l-amino-l-(propan-l-y-l)-lH-pyrazo-l-S-yethan-l-o-l is promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. Additionally, efforts are being made to develop prodrugs and analogs that may offer improved therapeutic outcomes or reduced side effects. The interdisciplinary collaboration between chemists, biologists, and clinicians is essential in driving these advancements forward.

In conclusion, (lS)-l-amino-l-(propan-l-y-l)-lH-pyrazo-l-S-yethan-l-o-l (CAS No. 2227726–68–l) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development into a novel therapeutic agent. Continued research and clinical evaluation will be crucial in realizing its full potential in treating various diseases.